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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of hexachloroethane
(C₂Cl₆) and carbon tetrachloride (CCl₄), focusing on their behavior in reductive dechlorination

and reactions with metals. The information is supported by experimental data to assist

researchers in understanding their relative stability and transformation pathways.

Reactivity Comparison
The reactivity of hexachloroethane and carbon tetrachloride is largely dictated by the strength

of their carbon-carbon and carbon-chlorine bonds, respectively. This section explores their

reactivity through bond dissociation energies and performance in various chemical reactions.

Bond Dissociation Energies
The energy required to break a chemical bond homolytically is a key indicator of a molecule's

stability and reactivity. A lower bond dissociation energy (BDE) suggests that the bond is

weaker and more susceptible to cleavage, leading to higher reactivity.
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Compound Bond
Bond Dissociation
Energy (kJ/mol)

Implication for
Reactivity

Hexachloroethane

(C₂Cl₆)
C-C ~347

The central C-C bond

is the likely point of

initial cleavage in

some reactions.

Carbon Tetrachloride

(CCl₄)
C-Cl 293

The C-Cl bond is

weaker than the C-C

bond in

hexachloroethane,

suggesting CCl₄ may

be more readily

dechlorinated.[1]

Note: A specific experimental value for the C-C bond dissociation energy in hexachloroethane
was not found. The value presented is a typical average for a C-C single bond and may be

influenced by the presence of the chlorine atoms.

Reductive Dechlorination
Reductive dechlorination is a critical degradation pathway for both hexachloroethane and

carbon tetrachloride, particularly in environmental and laboratory settings. The rate of this

reaction is a direct measure of their reactivity under reducing conditions.
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Compound
Reducing
Agent

Reaction Rate
Constant (k)

Half-life (t½) Reference

Hexachloroethan

e (HCA)
Fe⁰ 1.098 h⁻¹ - [2]

Ag/Fe 2.842 h⁻¹ - [2]

FeS -

Varies with pH

and FeS

concentration

[3]

Carbon

Tetrachloride

(CTET)

Fe⁰ 2.358 h⁻¹

3.7 min (in an

iron electrode

reactor)

[2][4]

Ag/Fe 9.504 h⁻¹ - [2]

Palladized-iron -

1.3 min (in a

palladized-iron

electrode

reactor)

[4]

FeS 0.88 h⁻¹ - [5]

These data indicate that carbon tetrachloride generally undergoes faster reductive

dechlorination than hexachloroethane under similar conditions. The presence of catalysts like

silver or palladium significantly enhances the reaction rates for both compounds.[2][4]

Reaction with Metals
Both hexachloroethane and carbon tetrachloride can react with various metals, often leading

to the formation of organometallic intermediates and radical species.

Carbon Tetrachloride: The reaction of carbon tetrachloride with metals like magnesium can be

vigorous.[6] It is believed to proceed through the formation of a trichloromethyl radical (•CCl₃).

[7] This radical can then dimerize to form hexachloroethane or abstract a hydrogen atom to

form chloroform.[7] The reactivity of carbon tetrachloride with a range of metals has been

studied, with some metals showing significant reaction at elevated temperatures or in the

presence of water or ammonium hydroxide.[7]
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Hexachloroethane: Hexachloroethane is also reactive with certain metals and metal oxides,

particularly at higher temperatures. For instance, it is used in smoke-producing munitions

where it reacts with zinc oxide and aluminum.[8]

Experimental Protocols
Reductive Dechlorination of Hexachloroethane with
Zero-Valent Iron
This protocol describes a typical batch experiment for studying the reductive dechlorination of

hexachloroethane using zero-valent iron (Fe⁰) powder.

Materials:

Hexachloroethane (reagent grade)

Zero-valent iron powder (e.g., 100 mesh)

Deoxygenated, deionized water

Serum bottles with Teflon-lined septa

Syringes and needles

Gas chromatograph (GC) with an electron capture detector (ECD)

Anaerobic chamber or glovebox

Procedure:

Preparation of Iron Slurry: Inside an anaerobic chamber, weigh a specific amount of zero-

valent iron powder (e.g., 5 g) and transfer it to a serum bottle.

Addition of Aqueous Solution: Add a known volume of deoxygenated, deionized water (e.g.,

100 mL) to the serum bottle containing the iron powder. Seal the bottle with a Teflon-lined

septum and crimp cap.
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Spiking with Hexachloroethane: Prepare a stock solution of hexachloroethane in a

suitable solvent (e.g., methanol). Using a gas-tight syringe, spike the iron slurry with a small

volume of the stock solution to achieve the desired initial concentration of

hexachloroethane.

Reaction: Place the serum bottle on a shaker or rotator to ensure continuous mixing of the

slurry. Maintain the reaction at a constant temperature.

Sampling and Analysis: At predetermined time intervals, withdraw aqueous samples from the

serum bottle using a syringe. Extract the sample with a suitable solvent (e.g., hexane) and

analyze the extract using a GC-ECD to determine the concentration of hexachloroethane
and its degradation products (e.g., tetrachloroethene).

Data Analysis: Plot the concentration of hexachloroethane versus time to determine the

reaction kinetics and calculate the rate constant and half-life.

Reaction of Carbon Tetrachloride with Magnesium
This protocol outlines a procedure for observing the reaction between carbon tetrachloride and

magnesium metal. Caution: This reaction can be highly exothermic and should be performed in

a well-ventilated fume hood with appropriate safety precautions.

Materials:

Carbon tetrachloride (reagent grade)

Magnesium turnings or ribbon

Dry test tube

Bunsen burner or heat gun

Clamps and stand

Procedure:

Setup: Place a small amount of magnesium turnings or a short piece of magnesium ribbon

into a dry test tube. Secure the test tube to a stand using a clamp.
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Addition of Carbon Tetrachloride: Carefully add a small amount of carbon tetrachloride to the

test tube, just enough to cover the magnesium.

Initiation of Reaction: Gently heat the bottom of the test tube with a Bunsen burner or heat

gun. Observe the reaction mixture closely.

Observation: A vigorous reaction may occur, potentially with the evolution of gas and a

change in the appearance of the magnesium. The reaction is indicative of the high reactivity

of carbon tetrachloride with magnesium.

Quenching: After the reaction has subsided, allow the test tube to cool down completely

before carefully quenching the reaction mixture with a suitable solvent under controlled

conditions.

Visualizations
The following diagrams illustrate the proposed degradation pathways for hexachloroethane
and carbon tetrachloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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